(2S)-2-{[(tert-Butoxycarbonyl)amino]methyl}-4,4-dimethylpentanoic acid

• IUPAC Name: (2S)-4,4-dimethyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid
• InChI: InChI=1S/C13H25NO4/c1-12(2,3)7-9(10(15)16)8-14-11(17)18-13(4,5)6/h9H,7-8H2,1-6H3,(H,14,17)(H,15,16)/t9-/m0/s1
• InChI Key: GNXVWBCBVJMWHV-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)CC(CNC(=O)OC(C)(C)C)C(=O)O
• Isomeric SMILES: CC(C)(C)C[C@@H](CNC(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C13H25NO4
• DSSTOX Substance ID: DTXSID401128647
• Molecular Weight: 259.34 g/mol
• CAS RN: 1355338-25-8

Description

“(2S)-2-{[(tert-Butoxycarbonyl)amino]methyl}-4,4-dimethylpentanoic acid” is a chemical compound with the linear formula C13H23NO5. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

Tertiary butyl esters find large applications in synthetic organic chemistry. A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems. The resultant flow process was more efficient, versatile, and sustainable compared to the batch.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C13H23NO5. The CAS Number is 336870-02-1 and it has a molecular weight of 273.33.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The compound is utilized in chemical syntheses, particularly in the creation of β,β,β-trialkyl α-amino acids, which are significant in various chemical processes. These α-amino acids can be hydrolyzed to yield compounds like tert-leucine, 2-amino-3,3-dimethylpentanoic acid, and 2-amino-3,3-dimethylhexanoic acid (Barker et al., 1992).
• It has been used in the preparation of methyl (Z)-2-((tert-butoxycarbonyl)amino)-3-(dimethylamino)propenoate and its derivatives, which have applications in various chemical reactions and syntheses (Baš et al., 2001).

Biological and Meteoritic Studies

• This compound and its derivatives have been found in meteorites, such as in the analysis of stereoisomers of 2-amino-2,3-dimethylpentanoic acid in the Murchison meteorite, indicating its significance in studies related to the origin of life and asymmetric influence on organic chemical evolution (Cronin & Pizzarello, 1997).

Pharmaceutical and Medicinal Chemistry

• It plays a crucial role in the development of pharmaceuticals, for instance, in the large-scale preparation of (3S,4S)-3-(tert-Butoxycarbonyl)amino-4-methylpyrrolidine and its analogs from L-Aspartic Acid, which has implications in drug design and development (Yoshida et al., 1996).
• The compound is key in the synthesis of various non-natural alpha-amino acids and peptides, which are essential in the development of new pharmaceuticals and therapeutic agents (Constantinou-Kokotou et al., 2001).

Materials Science and Polymer Chemistry

• It is instrumental in the field of materials science and polymer chemistry, such as in the synthesis of amino acid-based polyacetylenes, which have applications in the creation of novel materials with specific properties (Gao et al., 2003).

Safety and Hazards

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